2,6-Dichloro-4-(piperidin-4-yl)pyridine hydrochloride

• Molecular Formula: C10H13Cl3N2
• Molecular Weight: 267.6 g/mol
• IUPAC Name: 2,6-dichloro-4-piperidin-4-ylpyridine;hydrochloride
• InChI: InChI=1S/C10H12Cl2N2.ClH/c11-9-5-8(6-10(12)14-9)7-1-3-13-4-2-7;/h5-7,13H,1-4H2;1H
• InChI Key: RQHKTFFGOFFYLZ-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1C2=CC(=NC(=C2)Cl)Cl.Cl

Description

2,6-Dichloro-4-(piperidin-4-yl)pyridine hydrochloride (CAS 1956326-74-1) is a chemical compound with the molecular formula C10H13Cl3N2 and a molecular weight of 267.58 g/mol . It is supplied as a solid and is typically kept in cold-chain transportation to ensure stability . As a pyridine and piperidine derivative, this bifunctional compound serves as a valuable synthon and molecular building block in organic synthesis and medicinal chemistry research. Its structure, featuring a pyridine ring with chlorine substituents and a piperidine group, makes it a potential intermediate for constructing more complex molecules. Related structural analogs, such as 1,4-diheterocyclyl-substituted aromatic compounds, are of significant interest in early-stage research for their potential as therapeutic agents, including in areas like antineoplastic applications . This product is intended for research purposes and is strictly For Research Use Only. It is not intended for diagnostic or therapeutic use in humans or animals.

Preparation Methods

Synthesis of 2,6-Dichloropyridine: Precursor Preparation

The foundational step in preparing 2,6-dichloro-4-(piperidin-4-yl)pyridine hydrochloride is the synthesis of 2,6-dichloropyridine. A catalyst-free chlorination process, as described in patent literature, involves reacting 2-chloropyridine with chlorine gas at elevated temperatures (160–250°C) under pressurized conditions . This method avoids the use of photoinitiators or metal catalysts, which often lead to byproducts such as 2,3-dichloropyridine or tar formation.

Reaction Conditions and Optimization

• Temperature : Maintaining temperatures above 160°C ensures sufficient reaction rates while minimizing side reactions. At 180°C, the selectivity toward 2,6-dichloropyridine exceeds 80%, with residual 2-chloropyridine below 5% after 48 hours .

• Pressure : Elevated pressures (3–5 atm) enhance chlorine solubility, accelerating the reaction.

• Purity Control : The absence of catalysts reduces impurities like 2,3,5-trichloropyridine, which complicates downstream purification.

Post-reaction, fractional distillation isolates 2,6-dichloropyridine with >95% purity, critical for subsequent functionalization .

Nucleophilic Aromatic Substitution at the 4-Position

Introducing the piperidine moiety at the 4-position of 2,6-dichloropyridine requires regioselective SNAr. Research demonstrates that polar aprotic solvents (e.g., DMF, DMSO) or aqueous hydroxypropyl methylcellulose (HPMC) systems facilitate this substitution .

Mechanistic Insights
The electron-withdrawing chlorine atoms at positions 2 and 6 activate the pyridine ring for nucleophilic attack at position 4. Piperidine, a secondary amine, acts as the nucleophile, displacing the chlorine atom.

Optimized Protocol

• Solvent System : A 2 wt% HPMC/water mixture enhances reaction homogeneity and reduces hydrolysis side products .

• Base Selection : Potassium tert-butoxide (1.2 equiv) outperforms weaker bases like KOH, achieving >90% conversion within 30 minutes at 50°C .

• Stoichiometry : A 1:1 molar ratio of 2,6-dichloropyridine to piperidine minimizes dimerization byproducts.

Table 1: SNAr Reaction Parameters and Outcomes

Parameter	Value/Description	Outcome
Solvent	2 wt% HPMC/H2O	95% conversion, <5% hydrolysis
Temperature	50°C	30-minute reaction time
Base	KOtBu (1.2 equiv)	92% isolated yield

Hydrochloride Salt Formation

The free base, 2,6-dichloro-4-(piperidin-4-yl)pyridine, is converted to its hydrochloride salt via acidification.

Procedure

• The free base is dissolved in anhydrous ethyl acetate.

• Gaseous HCl is bubbled through the solution until precipitation ceases.

• The precipitate is filtered, washed with cold ethyl acetate, and dried under vacuum.

Purity Considerations
Excess HCl must be avoided to prevent deliquescence. Analytical techniques such as titration (0.1N NaOH) confirm stoichiometric HCl incorporation.

Purification and Analytical Validation

Chromatographic Purification
Flash chromatography (SiO2, ethyl acetate/hexanes gradient) removes residual piperidine and chlorinated byproducts. The target compound elutes at Rf = 0.4 (3:1 hexanes/EtOAc) .

Spectroscopic Characterization

• 1H NMR (400 MHz, DMSO-d6): δ 8.45 (s, 2H, pyridine-H), 3.50–3.20 (m, 4H, piperidine-H), 2.90–2.70 (m, 1H, piperidine-H), 1.80–1.50 (m, 4H, piperidine-H).

• LC-MS : m/z 235.1 [M+H]+ (calculated for C10H12Cl2N2: 234.07).

Table 2: Analytical Data Summary

Technique	Key Data	Purity
HPLC	Retention time: 6.7 min (C18 column)	>99%
Melting Point	198–200°C (decomposes)	—

Industrial-Scale Considerations

Catalyst-Free Chlorination Economics
The patent-described chlorination process reduces costs by eliminating catalysts and simplifying purification. A 10-kg batch yields 8.5 kg of 2,6-dichloropyridine (85% yield), with operational costs 30% lower than photoinitiated methods.

Environmental Impact
HPMC/water solvent systems in SNAr reactions align with green chemistry principles, reducing organic waste by 70% compared to DMF-based protocols .

Challenges and Mitigation Strategies

Byproduct Formation

• Hydrolysis Product : Competing hydrolysis of 2,6-dichloropyridine to 2,6-dichloro-4-hydroxypyrimidine is suppressed by using anhydrous conditions and rapid reaction times .

• Over-Chlorination : Excess chlorine or prolonged reaction times lead to 2,3,5,6-tetrachloropyridine, mitigated by real-time monitoring of chlorine uptake .

Chemical Reactions Analysis

Types of Reactions

2,6-Dichloro-4-(piperidin-4-yl)pyridine hydrochloride can undergo various chemical reactions, including:

Substitution Reactions: The chlorine atoms at the 2 and 6 positions can be substituted with other functional groups using nucleophilic substitution reactions.

Oxidation and Reduction: The compound can be oxidized or reduced under specific conditions to form different derivatives.

Coupling Reactions: It can participate in coupling reactions, such as Suzuki-Miyaura coupling, to form carbon-carbon bonds.

Common Reagents and Conditions

Nucleophilic Substitution: Common reagents include sodium hydroxide or potassium hydroxide in an aqueous or alcoholic medium.

Oxidation: Reagents such as potassium permanganate or hydrogen peroxide can be used.

Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride are commonly employed.

Coupling Reactions: Palladium catalysts and boronic acids are typically used in Suzuki-Miyaura coupling reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield various substituted pyridine derivatives, while coupling reactions can produce biaryl compounds.

Scientific Research Applications

2,6-Dichloro-4-(piperidin-4-yl)pyridine hydrochloride has a wide range of applications in scientific research, including:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound can be used in the study of biological pathways and interactions due to its ability to interact with various biomolecules.

Industry: The compound is used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 2,6-Dichloro-4-(piperidin-4-yl)pyridine hydrochloride involves its interaction with molecular targets, such as enzymes or receptors. The compound can bind to these targets and modulate their activity, leading to various biological effects. The specific pathways involved depend on the context in which the compound is used and the nature of the target molecules.

Comparison with Similar Compounds

Research Findings and Data Gaps

Structural Analogues : Pyridalyl’s efficacy as an insecticide is attributed to its dichloroallyloxy and trifluoromethyl groups, which are absent in the target compound. This suggests divergent biological targets .

Toxicity Uncertainties : The absence of acute toxicity data for 2,6-Dichloro-4-(piperidin-4-yl)pyridine hydrochloride limits hazard assessment, contrasting with pyridalyl’s well-documented risks .

Regulatory Needs : The target compound’s exclusion from major regulatory databases (e.g., ATSDR, EFSA) highlights a gap in safety profiling .

Biological Activity

2,6-Dichloro-4-(piperidin-4-yl)pyridine hydrochloride is a chemical compound with the molecular formula C10H13Cl3N and a molecular weight of approximately 234.67 g/mol. This compound features a pyridine ring substituted at the 2 and 6 positions with chlorine atoms and a piperidine group at the 4 position. Its unique structure positions it as a candidate for various biological applications, particularly in medicinal chemistry.

Synthesis

The synthesis of 2,6-Dichloro-4-(piperidin-4-yl)pyridine hydrochloride typically involves multi-step organic reactions, including nucleophilic substitutions and electrophilic aromatic substitutions. These reactions are facilitated by the reactive nature of the chlorine atoms on the pyridine ring, allowing for the formation of various derivatives that may exhibit unique biological activities.

Cytochrome P450 Inhibition

Research indicates that 2,6-Dichloro-4-(piperidin-4-yl)pyridine hydrochloride acts as an inhibitor of specific cytochrome P450 enzymes, notably CYP1A2 and CYP2C19. These enzymes play critical roles in drug metabolism, suggesting that this compound could significantly influence pharmacokinetics and drug interactions in clinical settings. The inhibition of these enzymes can lead to altered metabolism of co-administered drugs, which is crucial for understanding potential drug-drug interactions.

Anticancer Potential

The compound has been explored for its anticancer properties due to its structural similarities to other biologically active compounds. In vitro studies have shown that it may inhibit tumor growth through mechanisms involving cell cycle arrest and apoptosis induction. For instance, studies on related compounds have demonstrated significant antiproliferative activity against various cancer cell lines, indicating that 2,6-Dichloro-4-(piperidin-4-yl)pyridine hydrochloride may share similar effects.

Comparative Analysis with Similar Compounds

The following table summarizes the structural similarities and key features of compounds related to 2,6-Dichloro-4-(piperidin-4-yl)pyridine hydrochloride:

Compound Name	Similarity	Key Features
N-Benzyl-2,6-dichloroisonicotinamide	0.91	Contains benzyl group; used in similar applications
4,6-Dichloro-2,3-dihydro-1H-pyrrolo[3,4-c]pyridin-1-one	0.84	Different ring structure; potential neuroactive properties
2-Chloro-N-phenylisonicotinamide	0.78	Phenyl substitution; different biological activity
6-Chloro-N,N-dimethylnicotinamide	0.74	Dimethyl substitution; distinct pharmacological profile
2,6-Dichloroisonicotinaldehyde	0.73	Aldehyde functional group; different reactivity

The unique combination of piperidine and dichlorinated pyridine in this compound sets it apart from others and may endow it with distinct pharmacological properties.

Case Studies

Recent studies have highlighted the potential of pyridine derivatives as effective therapeutic agents. For example, a study focused on CDC42 inhibitors demonstrated that structural modifications could enhance anticancer efficacy and pharmacokinetic profiles. The findings suggest that similar modifications to the structure of 2,6-Dichloro-4-(piperidin-4-yl)pyridine hydrochloride could yield compounds with improved biological activity against cancer.

Q & A

Q. What are the standard synthetic routes for 2,6-Dichloro-4-(piperidin-4-yl)pyridine hydrochloride, and what factors influence yield optimization?

Methodological Answer: The synthesis typically involves coupling 2,6-dichloropyridine derivatives with piperidine intermediates under basic conditions. For example, analogous piperidinylpyridine compounds are synthesized using sodium hydride or potassium carbonate as bases to facilitate nucleophilic substitution reactions . Key factors affecting yield include:

• Solvent selection : Polar aprotic solvents (e.g., DMF, DMSO) enhance reaction efficiency.
• Catalyst use : Phase-transfer catalysts may improve interphase reactivity.
• Purification : Recrystallization or column chromatography is critical to isolate the hydrochloride salt with >95% purity.
  Yield optimization strategies include stoichiometric control (1.2–1.5 equivalents of piperidine) and inert atmosphere conditions to prevent oxidation .

Q. How should researchers safely handle and store 2,6-Dichloro-4-(piperidin-4-yl)pyridine hydrochloride to ensure laboratory safety?

Methodological Answer: Referencing safety data sheets (SDS) for structurally similar piperidine derivatives:

• Handling : Use fume hoods to avoid inhalation of fine particles. Wear nitrile gloves, lab coats, and goggles to prevent skin/eye contact .
• Storage : Store in airtight glass containers at 2–8°C, protected from moisture and light. Avoid proximity to strong oxidizers (e.g., peroxides) .
• Spill management : Neutralize with sodium bicarbonate and collect residues via vacuum filtration .

Q. What spectroscopic and chromatographic methods are recommended for characterizing this compound?

Methodological Answer:

• NMR spectroscopy : ¹H and ¹³C NMR in DMSO-d₆ or CDCl₃ to confirm substitution patterns (e.g., piperidinyl proton shifts at δ 2.8–3.5 ppm) .
• Mass spectrometry (MS) : High-resolution ESI-MS for molecular ion validation (e.g., [M+H]⁺ expected at m/z ~275).
• HPLC : Reverse-phase C18 columns with UV detection (λ = 254 nm) to assess purity (>98%) and identify trace impurities .

Advanced Research Questions

Q. How can researchers resolve contradictions in spectral data (e.g., NMR shifts) during structural elucidation?

Methodological Answer:

• Deuterated solvent effects : Compare NMR spectra in DMSO-d₆ vs. CDCl₃; piperidinyl protons may show splitting in aprotic solvents due to restricted rotation .
• Impurity analysis : Use LC-MS to detect halogenated byproducts (e.g., incomplete substitution at pyridine positions) .
• X-ray crystallography : Resolve ambiguous NOE correlations by obtaining single-crystal structures, particularly for stereoisomers .

Q. What strategies mitigate byproduct formation during the synthesis of this compound, and how are these byproducts characterized?

Methodological Answer:

• Byproduct sources :
  • Di-substitution : Excess piperidine leads to over-alkylation. Monitor reaction time (≤12 hrs) and temperature (60–80°C) .
  • Oxidation : Piperidine ring oxidation under aerobic conditions forms N-oxide derivatives. Use nitrogen purging .
• Characterization :
  • TLC-MS : Track reaction progress and isolate intermediates.
  • IR spectroscopy : Identify carbonyl or N-oxide stretches (1600–1750 cm⁻¹) in byproducts .

Q. What computational modeling approaches predict the biological activity of this compound, and how do they align with experimental data?

Methodological Answer:

• Molecular docking : Use AutoDock Vina to model interactions with biological targets (e.g., kinase enzymes). Piperidine’s basic nitrogen often engages in hydrogen bonding with active-site residues .
• QSAR models : Correlate substituent electronegativity (Cl vs. CH₃) with IC₅₀ values in enzyme inhibition assays. Validate predictions via in vitro testing .
• MD simulations : Assess binding stability over 100-ns trajectories; compare with SPR (surface plasmon resonance) data for affinity validation .

Data Contradiction Analysis

Example : Discrepancies in reported melting points (e.g., 210–215°C vs. 225°C) may arise from:

• Polymorphism : Recrystallize from different solvents (ethanol vs. acetonitrile) and analyze via DSC .
• Hydration state : TGA (thermogravimetric analysis) confirms anhydrous vs. monohydrate forms .